1-[4-[2-(2-Fluorophenyl)acetyl]piperazin-1-yl]-2-methylpropan-1-one

• IUPAC Name: 1-[4-[2-(2-fluorophenyl)acetyl]piperazin-1-yl]-2-methylpropan-1-one
• InChI: InChI=1S/C16H21FN2O2/c1-12(2)16(21)19-9-7-18(8-10-19)15(20)11-13-5-3-4-6-14(13)17/h3-6,12H,7-11H2,1-2H3
• InChI Key: STZJCMAQQCYVSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCN(CC1)C(=O)CC2=CC=CC=C2F
• Molecular Formula: C16H21FN2O2
• Molecular Weight: 292.35 g/mol

Description

1-[4-[2-(2-Fluorophenyl)acetyl]piperazin-1-yl]-2-methylpropan-1-one, commonly known as Fluoromethcathinone or Flephedrone, is a synthetic cathinone with stimulant properties. It is structurally similar to other cathinones such as mephedrone and cathinone, which are known for their psychoactive effects. Fluoromethcathinone was first synthesized in 2008 and has since gained popularity as a recreational drug. However, it has also been the subject of scientific research due to its potential therapeutic uses.

Mechanism of Action

Fluoromethcathinone acts as a dopamine and norepinephrine reuptake inhibitor, meaning that it increases the levels of these neurotransmitters in the brain. This leads to increased stimulation and euphoria, which are the primary effects of the drug.
Biochemical and Physiological Effects:
Fluoromethcathinone has been shown to increase heart rate, blood pressure, and body temperature. It also causes the release of serotonin, which can lead to feelings of happiness and well-being. However, it can also cause negative side effects such as anxiety, paranoia, and hallucinations.

Advantages and Limitations for Lab Experiments

Fluoromethcathinone has been used in laboratory experiments to study its effects on the brain and behavior. It has been shown to increase locomotor activity in rodents, which can be used to study the neural mechanisms underlying addiction and reward. However, its recreational use and potential for abuse make it a difficult substance to work with in a laboratory setting.

Future Directions

There are several potential future directions for research on Fluoromethcathinone. One area of interest is its potential as a treatment for substance abuse disorders, particularly in the context of opioid addiction. Another area of interest is its potential as a pain reliever, as it has been shown to have analgesic properties in animal models. Finally, further research is needed to fully understand the long-term effects of Fluoromethcathinone use and its potential for addiction and abuse.

Synthesis Methods

The synthesis of Fluoromethcathinone involves the reaction of 2-(2-fluorophenyl)acetyl chloride with piperazine in the presence of a base such as sodium hydroxide. The resulting product is then treated with 2-methylpropan-1-one to yield 1-[4-[2-(2-Fluorophenyl)acetyl]piperazin-1-yl]-2-methylpropan-1-one.

Scientific Research Applications

Fluoromethcathinone has been the subject of scientific research due to its potential therapeutic uses. It has been studied for its potential as a treatment for depression, anxiety, and attention deficit hyperactivity disorder (ADHD). It has also been investigated for its potential as a pain reliever and as a treatment for substance abuse disorders.